Cas no 58841-31-9 (1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]-)

• Product Name: 1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]-
• CAS No: 58841-31-9
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 340664
• PubChem ID: 21496504
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]-
• 4-(2-phenylsulfanylethoxy)benzene-1,2-diamine
• 58841-31-9
• 4-[2-(Phenylsulfanyl)ethoxy]benzene-1,2-diamine
• SCHEMBL11848435
• DTXSID10614975

• Inchi： 1S/C14H16N2OS/c15-13-7-6-11(10-14(13)16)17-8-9-18-12-4-2-1-3-5-12/h1-7,10H,8-9,15-16H2
• InChI Key： FVJLYUFCSZQCRO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCOC1=CC=C(C(=C1)N)N

Computed Properties

• Exact Mass: 260.09848
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 61.27